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Compound of Interest

Compound Name: 4-Chloro Perazine-d8

CAS No.: 1346600-16-5

Cat. No.: B584698 Get Quote

Executive Summary & Risk Context
Handling 4-Chloro Perazine-d8 requires a bifurcated safety approach: protecting the operator

from potent biological activity and protecting the high-value deuterated standard from isotopic

dilution or degradation.

As a derivative of the phenothiazine class (structurally related to Perazine and

Prochlorperazine), this compound must be treated as a suspected sensitizer, potential

neurotoxin, and reproductive hazard. The "d8" deuteration does not alter the toxicological

profile compared to the non-labeled parent, but it necessitates handling in small, precise

quantities, often increasing the risk of aerosolization during weighing.

Critical Hazard Profile:

Routes of Entry: Inhalation (dust), Dermal absorption (high risk of sensitization), Ingestion.

Chemical Class: Phenothiazine/Piperazine derivative.

Physical State: Typically a hygroscopic solid or crystalline powder.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling 4-Chloro Perazine-d8. This

protocol moves beyond basic compliance to ensure zero-contact handling.
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Table 1: Mandatory PPE Specifications
Protection Zone Required Equipment Technical Justification

Respiratory

Engineering Control Primary:

Certified Chemical Fume Hood

(Face velocity: 0.5 m/s). PPE

Backup: N95 or P100

respirator if outside hood (not

recommended).

Phenothiazines are potent

respiratory irritants.

Engineering controls are

superior to wearable PPE for

preventing aerosol inhalation

during weighing.

Dermal (Hand)

Double-Gloving Strategy: 1.

Inner: Nitrile (4 mil, extended

cuff). 2. Outer: Nitrile (4-5 mil).

Prevents permeation. The

"double-glove" technique

allows the outer glove to be

stripped immediately upon

contamination without

exposing skin.

Ocular
Chemical Splash Goggles

(Indirect Vent).

Safety glasses are insufficient

for powders that can drift

behind lenses. Goggles seal

the ocular cavity against micro-

particulates.

Body

Lab Coat

(Tyvek/Polypropylene sleeves)

or Disposable Gown.

Cotton coats can trap

particulates. Disposable

sleeves prevent cross-

contamination to shared lab

areas.

Operational Workflow: The "Zero-Transfer" Protocol
This workflow is designed to maintain the integrity of the deuterated standard (preventing H/D

exchange) while maximizing operator safety.

Phase A: Preparation (The "Clean" Zone)
Static Mitigation: Deuterated standards are often static-prone. Place an ionizing bar or anti-

static gun inside the fume hood prior to opening the vial.
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Solvent Staging: Pre-measure solvents (e.g., Methanol, DMSO) before opening the

compound vial to minimize open-container time.

Phase B: Manipulation (The "Hot" Zone)
Step 1: Don PPE according to the matrix above. Ensure the inner glove cuff is under the lab

coat sleeve, and the outer glove cuff is over the sleeve.

Step 2: Transfer the vial into the Chemical Fume Hood.

Step 3: Open the vial. Note: If the substance is caked, do not scrape vigorously. Add solvent

directly to the shipping vial if the protocol allows (Quantitative Transfer).

Step 4: If weighing is required, use a micro-spatula. Do not pour. Pouring generates

uncontrolled dust clouds.

Step 5: Immediately recap the vial and the receiving vessel.

Phase C: Decontamination & Doffing
Wipe Down: Wipe the exterior of the vial and tools with a methanol-dampened Kimwipe

inside the hood. Dispose of the wipe as hazardous waste.

Outer Glove Removal: Remove outer gloves inside the hood using the "beak" method

(pulling from the palm without touching skin) and discard.

Transport: Remove the sealed sample.

Final Wash: Wash hands with soap and water immediately after leaving the lab.

Visualizing the Safety Logic
The following diagram illustrates the decision-making process for handling high-potency

analytical standards like 4-Chloro Perazine-d8.
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Start: Handling 4-Chloro Perazine-d8

Check Physical State

Solid / Powder

High Inhalation Risk

Solution / Aliquot

Absorption Risk

Is Fume Hood Available?

USE FUME HOOD
(Sash at working height)

Yes

STOP WORK
Require N95/P100 + Goggles

No

Double Nitrile Gloves
(Change outer glove if splashed)

Disposal:
Segregate as Hazardous

(Phenothiazine Class)

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection and engineering controls based on physical state

and resource availability.

Emergency Response & Disposal
Accidental Exposure
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Skin Contact: Immediately wash with soap and copious water for 15 minutes.

Phenothiazines absorb slowly but bind effectively; speed is critical to prevent sensitization.

Eye Contact: Flush with water/saline for 15 minutes. Seek medical attention immediately,

bringing the SDS.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Waste Disposal
Classification: Treat as Hazardous Chemical Waste. Do not dispose of down the drain.

Segregation: Segregate with "Toxic/Irritant" organic solid or liquid waste streams.

Labeling: Clearly label waste containers with "Contains Phenothiazine Derivative - Potential

Sensitizer."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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